Cas no 14213-10-6 (1H-Tetrazole,1-(3-nitrophenyl)-)
14213-10-6 structure
Product Name:1H-Tetrazole,1-(3-nitrophenyl)-
CAS No:14213-10-6
MF:C7H5N5O2
MW:191.146899938583
CID:135076
PubChem ID:827305
Update Time:2025-04-19
1H-Tetrazole,1-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole,1-(3-nitrophenyl)-
- 1-(3-nitrophenyl)-1H-Tetrazole
- 1-(3-nitrophenyl)tetrazole
- 1-(m-Nitrophenyl)tetrazole
- 1H-Tetrazole,1-(m-nitrophenyl)- (8CI)
- 1-(3-Nitro-phenyl)-1H-tetrazole
- 1H-Tetrazole, 1-(3-nitrophenyl)-
- BB 0238197
- SR-01000391782
- 1-(3-nitrophenyl)-1H-1,2,3,4-tetrazole
- 14213-10-6
- DTXSID70356622
- FT-0768963
- SCHEMBL3164608
- SR-01000391782-1
- UJGJMZVYYVWKOY-UHFFFAOYSA-N
-
- Inchi: 1S/C7H5N5O2/c13-12(14)7-3-1-2-6(4-7)11-5-8-9-10-11/h1-5H
- InChI Key: UJGJMZVYYVWKOY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)N1C=NN=N1)=O
Computed Properties
- Exact Mass: 191.04432442g/mol
- Monoisotopic Mass: 191.04432442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 89.4Ų
Experimental Properties
- Density: 1.534
- Boiling Point: 435.3 °C at 760 mmHg
- Flash Point: 217.1 °C
1H-Tetrazole,1-(3-nitrophenyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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